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Compound of Interest

Compound Name: CCI-006

Cat. No.: B2770680 Get Quote

Application Notes and Protocols for CCI-006
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of CCI-006, a

novel small molecule inhibitor, in experimental settings. The information is curated for

professionals in cancer research and drug development, with a focus on its application in

Mixed Lineage Leukemia (MLL)-rearranged leukemia.

Introduction to CCI-006
CCI-006 is a small molecule that has been identified as a selective inhibitor of a subset of MLL-

rearranged and CALM-AF10 translocated leukemias.[1] Its primary mechanism of action

involves the induction of mitochondrial dysfunction, leading to apoptosis in sensitive cancer cell

lines.[1]

Chemical Properties:

Property Value

CAS Number 292053-42-0

Molecular Formula C₁₅H₁₂N₂O₅S

Molecular Weight 332.33 g/mol
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Solubility and Preparation of Stock Solutions
Proper dissolution and storage of CCI-006 are critical for maintaining its activity and ensuring

reproducible experimental results.

Solubility:

Solvent Concentration

DMSO ≥ 83.33 mg/mL (≥ 250.74 mM)

Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Materials:

CCI-006 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Procedure:

1. Equilibrate the CCI-006 vial to room temperature before opening.

2. Weigh out the desired amount of CCI-006 powder using a calibrated analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.323 mg of CCI-006.

3. Add the appropriate volume of anhydrous DMSO to the CCI-006 powder.

4. Vortex the solution until the CCI-006 is completely dissolved. Gentle warming (to no more

than 37°C) may be applied if necessary.

5. Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Storage and Stability:
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Stock Solutions: Store at -20°C for up to 6 months or at -80°C for longer-term storage.

Protect from light.

Solid Compound: Store at 2-8°C.

Experimental Protocols
The following are detailed protocols for key experiments to assess the efficacy of CCI-006 in a

laboratory setting.

Cell Viability Assay (Resazurin Reduction Assay)
This assay is used to determine the cytotoxic effects of CCI-006 on leukemia cell lines.

Materials:

MLL-rearranged leukemia cell lines (e.g., PER-485, MOLM-13, MV4;11) and control cell

lines (e.g., CEM, REH, RS4;11)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-

Streptomycin)

CCI-006 stock solution (10 mM in DMSO)

Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

96-well clear, flat-bottom microplates

Multi-well spectrophotometer or fluorometer

Protocol:

Cell Seeding:

Seed cells at a density of 7.5 x 10³ cells per well in 100 µL of complete culture medium in

a 96-well plate.[2]

Compound Treatment:
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Prepare serial dilutions of CCI-006 in complete culture medium from the 10 mM stock

solution. A typical final concentration range for testing is 0.1 µM to 10 µM.

Include a vehicle control (DMSO) at a concentration equivalent to the highest

concentration of CCI-006 used.

Add the diluted CCI-006 or vehicle control to the appropriate wells.

Incubation:

Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.[3]

Resazurin Addition and Measurement:

After the incubation period, add 10 µL of resazurin solution to each well.

Incubate for an additional 4 hours at 37°C.[2]

Measure the fluorescence or absorbance at the appropriate wavelength (typically 560 nm

excitation and 590 nm emission for fluorescence, or 570 nm for absorbance).

Data Analysis:

Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Quantitative Data Summary:

Cell Line
Sensitivity to CCI-006 (10
µM)

% Viability (relative to
vehicle)

PER-485 Sensitive < 85%

MOLM-13 Sensitive < 85%

MV4;11 Sensitive < 85%

CEM Unresponsive > 85%

REH Unresponsive > 85%

RS4;11 Unresponsive > 85%
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Apoptosis Assay (Annexin V Staining)
This flow cytometry-based assay is used to quantify the induction of apoptosis by CCI-006.

Materials:

Sensitive and unresponsive leukemia cell lines

CCI-006 stock solution (10 mM in DMSO)

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Flow cytometer

Protocol:

Cell Treatment:

Treat cells with 5 µM CCI-006 or vehicle control for 24 hours.[4]

Cell Harvesting and Staining:

Harvest approximately 1-5 x 10⁵ cells by centrifugation.

Wash the cells once with cold 1X PBS.

Resuspend the cells in 100 µL of 1X Binding Buffer.

Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Flow Cytometry Analysis:

Analyze the stained cells by flow cytometry within one hour of staining.
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Use appropriate compensation and gating strategies to differentiate between live (Annexin

V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and

necrotic (Annexin V-/PI+) cells.

Quantitative Data Summary (at 24 hours with 5 µM CCI-006):[4]

Cell Line
% Annexin V Positive Cells
(Mean ± SEM)

P-value (vs. vehicle)

PER-485 Significantly Increased P = 0.00056

MOLM-13 Significantly Increased P = 0.0018

MV4;11 Significantly Increased P = 0.013

CEM No Significant Increase P > 0.05

REH No Significant Increase P > 0.05

RS4;11 No Significant Increase P > 0.05

Mitochondrial Respiration Assay (Seahorse XF Analyzer)
This assay measures the effect of CCI-006 on mitochondrial function by monitoring the oxygen

consumption rate (OCR).

Materials:

Sensitive and unresponsive leukemia cell lines

CCI-006 stock solution (10 mM in DMSO)

Seahorse XF Analyzer and appropriate cell culture microplates

Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, and

Rotenone/Antimycin A)

Assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b2770680?utm_src=pdf-body
https://www.researchgate.net/figure/CCI-006-induces-apoptosis-within-a-few-hours-of-treatment-a-CCI-006-induces-significant_fig1_330546487
https://www.benchchem.com/product/b2770680?utm_src=pdf-body
https://www.benchchem.com/product/b2770680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2770680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Seeding:

Seed cells in a Seahorse XF cell culture microplate at an optimized density.

Compound Treatment:

Treat cells with the desired concentration of CCI-006 or vehicle control for a specified

period (e.g., 4 hours).

Mito Stress Test:

Prepare the Seahorse XF cartridge with the mitochondrial inhibitors:

Port A: Oligomycin (e.g., 1.0 µM)

Port B: FCCP (e.g., 1.0 µM)

Port C: Rotenone/Antimycin A (e.g., 0.5 µM)

Run the Seahorse XF Cell Mito Stress Test according to the manufacturer's protocol.

Data Analysis:

The Seahorse software will calculate key parameters of mitochondrial function, including

basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

Compare the OCR profiles of CCI-006-treated cells to vehicle-treated controls. CCI-006 has

been shown to inhibit mitochondrial respiration in both sensitive and unresponsive MLL-

rearranged leukemia cells.[1]

Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway of CCI-006 in Sensitive Leukemia
Cells
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Caption: CCI-006 induced signaling pathway in sensitive leukemia cells.
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Experimental Workflow for Assessing CCI-006 Efficacy
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In Vitro Assays
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Caption: Experimental workflow for evaluating CCI-006.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CCI-006 solubility and preparation for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2770680#cci-006-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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